3-[(2-Cyanoethyl)(6-nitrobenzothiazol-2-yl)amino]propanenitrile
3-[(2-Cyanoethyl)(6-nitrobenzothiazol-2-yl)amino]propanenitrile
Brand Name:
Vulcanchem
CAS No.:
300686-13-9
VCID:
VC0401188
InChI:
InChI=1S/C13H11N5O2S/c14-5-1-7-17(8-2-6-15)13-16-11-4-3-10(18(19)20)9-12(11)21-13/h3-4,9H,1-2,7-8H2
SMILES:
C1=CC2=C(C=C1[N+](=O)[O-])SC(=N2)N(CCC#N)CCC#N
Molecular Formula:
C13H11N5O2S
Molecular Weight:
301.33g/mol
3-[(2-Cyanoethyl)(6-nitrobenzothiazol-2-yl)amino]propanenitrile
CAS No.: 300686-13-9
Main Products
VCID: VC0401188
Molecular Formula: C13H11N5O2S
Molecular Weight: 301.33g/mol
![3-[(2-Cyanoethyl)(6-nitrobenzothiazol-2-yl)amino]propanenitrile - 300686-13-9](/images/no_structure.jpg)
| CAS No. | 300686-13-9 |
|---|---|
| Product Name | 3-[(2-Cyanoethyl)(6-nitrobenzothiazol-2-yl)amino]propanenitrile |
| Molecular Formula | C13H11N5O2S |
| Molecular Weight | 301.33g/mol |
| IUPAC Name | 3-[2-cyanoethyl-(6-nitro-1,3-benzothiazol-2-yl)amino]propanenitrile |
| Standard InChI | InChI=1S/C13H11N5O2S/c14-5-1-7-17(8-2-6-15)13-16-11-4-3-10(18(19)20)9-12(11)21-13/h3-4,9H,1-2,7-8H2 |
| Standard InChIKey | UPUHZFIHCJXVRK-UHFFFAOYSA-N |
| SMILES | C1=CC2=C(C=C1[N+](=O)[O-])SC(=N2)N(CCC#N)CCC#N |
| Canonical SMILES | C1=CC2=C(C=C1[N+](=O)[O-])SC(=N2)N(CCC#N)CCC#N |
| PubChem Compound | 2412553 |
| Last Modified | Nov 11 2021 |
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